Cas no 1805465-43-3 (4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid)

• Product Name: 4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid
• CAS No: 1805465-43-3
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4981171
• Update Time: 2025-11-06

4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6ClF2NO3/c11-3-5-1-2-6(9(15)16)7(4-14)8(5)17-10(12)13/h1-2,10H,3H2,(H,15,16)
• InChI Key： AVFIQZYIKWDLBF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)O)=C(C#N)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on 4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid

Introduction to 4-Chloromethyl-2-cyano-3-(difluoromethoxy)benzoic Acid (CAS No: 1805465-43-3)

The compound 4-chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid, identified by the CAS number 1805465-43-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a chloromethyl group at the para position, a cyano group at the meta position, and a difluoromethoxy group at the ortho position. These substituents contribute to its diverse chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of this compound in drug discovery and material science due to its ability to undergo various chemical reactions and its potential as a building block for more complex molecules. The presence of electron-withdrawing groups such as cyano and difluoromethoxy enhances the reactivity of the benzoic acid moiety, making it a valuable intermediate in organic synthesis.

The synthesis of 4-chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to optimize the synthesis pathway. The latest advancements in catalytic systems and green chemistry have further improved the efficiency and sustainability of these processes.

In terms of applications, this compound has shown promise in the development of pharmaceutical agents targeting specific diseases. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

Environmental considerations are also critical when working with this compound. Research into its biodegradation pathways has revealed that under specific conditions, it can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its impact on ecosystems and develop strategies for safe handling and disposal.

In conclusion, 4-chloromethyl-2-cyano-3-(difluoromethoxy)benzoic acid (CAS No: 1805465-43-3) is a versatile compound with significant potential in multiple fields. Its synthesis, properties, and applications continue to be areas of active research, driven by the demand for innovative solutions in medicine and materials science.